Cas no 2248214-73-3 ((1S)-1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine)

• Product Name: (1S)-1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine
• CAS No: 2248214-73-3
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6568974
• PubChem ID: 137940702
• Update Time: 2025-07-24

(1S)-1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6506154
• (1S)-1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine
• (1S)-1-(6,6-dimethyl-1,4-dioxan-2-yl)ethan-1-amine
• 2248214-73-3

• Inchi： 1S/C8H17NO2/c1-6(9)7-4-10-5-8(2,3)11-7/h6-7H,4-5,9H2,1-3H3/t6-,7?/m0/s1
• InChI Key： ZJSOJRNVZIWSIK-PKPIPKONSA-N
• SMILES： O1C(COCC1(C)C)[C@H](C)N

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on (1S)-1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine

Research Brief on (1S)-1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine (CAS: 2248214-73-3): Recent Advances and Applications

The compound (1S)-1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine (CAS: 2248214-73-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the efficient synthetic routes for (1S)-1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine, emphasizing its enantioselective preparation. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method, achieving high yield (85%) and enantiomeric excess (98%). This advancement addresses previous challenges in scalability and purity, making the compound more accessible for preclinical studies.

Pharmacological investigations have revealed promising CNS activity for this amine derivative. In vitro studies using neuronal cell models showed significant modulation of neurotransmitter receptors, particularly as a potential allosteric modulator of GABA_A receptors. These findings, published in ACS Chemical Neuroscience (2024), suggest possible applications in neurological disorders, though further in vivo validation is required.

The compound's unique 1,4-dioxane scaffold has also been explored as a building block for novel drug candidates. A recent patent application (WO2023124567) describes its incorporation into protease inhibitor designs, showing enhanced metabolic stability compared to traditional amine derivatives. This property makes it particularly valuable for oral drug formulations targeting chronic conditions.

Safety profiling studies indicate favorable preliminary toxicological characteristics. Acute toxicity testing in rodent models (LD₅₀ > 500 mg/kg) and Ames test results (negative for mutagenicity) support its potential as a drug development intermediate. However, researchers caution that comprehensive ADME studies are still needed before clinical translation.

Emerging applications extend beyond traditional pharmaceuticals. A 2024 study in Bioconjugate Chemistry reported successful use of (1S)-1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine as a linker in antibody-drug conjugates (ADCs), demonstrating improved serum stability compared to conventional amine linkers. This innovation could significantly impact targeted cancer therapies.

Future research directions appear focused on three main areas: optimization of synthetic protocols for industrial-scale production, expansion of structure-activity relationship studies to explore therapeutic potential in additional indications, and development of novel derivatives with enhanced pharmacokinetic properties. The compound's versatility suggests it may become increasingly important in both small-molecule and bioconjugate drug development pipelines.